Cas no 2172080-68-9 (3-(2-amino-5-methylpyridin-3-yl)butan-2-ol)

• Product Name: 3-(2-amino-5-methylpyridin-3-yl)butan-2-ol
• CAS No: 2172080-68-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5862076
• PubChem ID: 165600658
• Update Time: 2025-05-20

3-(2-amino-5-methylpyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-5-methylpyridin-3-yl)butan-2-ol
• EN300-1626031
• 2172080-68-9

• Inchi： 1S/C10H16N2O/c1-6-4-9(7(2)8(3)13)10(11)12-5-6/h4-5,7-8,13H,1-3H3,(H2,11,12)
• InChI Key： NGTDPDWWBGQGME-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1C(N)=NC=C(C)C=1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-(2-amino-5-methylpyridin-3-yl)butan-2-ol

Comprehensive Overview of 3-(2-amino-5-methylpyridin-3-yl)butan-2-ol (CAS No. 2172080-68-9)

3-(2-amino-5-methylpyridin-3-yl)butan-2-ol, with the CAS registry number 2172080-68-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of amino-substituted pyridine derivatives, which are widely explored for their potential applications in drug discovery and material science. The unique structural features of this molecule, including its amino and hydroxyl functional groups, make it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine-based compounds like 3-(2-amino-5-methylpyridin-3-yl)butan-2-ol has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are crucial in treating various diseases. The compound's CAS No. 2172080-68-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in the scientific community.

One of the key reasons for the popularity of 3-(2-amino-5-methylpyridin-3-yl)butan-2-ol is its structural adaptability. The presence of both amino and hydroxyl groups allows for facile modifications, enabling chemists to tailor its properties for specific applications. This adaptability aligns with the current trend in green chemistry and sustainable synthesis, where researchers seek efficient and environmentally friendly methods to produce high-value intermediates.

From a synthetic chemistry perspective, CAS No. 2172080-68-9 is often discussed in the context of catalytic reactions and chiral synthesis. Its stereochemical properties make it a candidate for asymmetric synthesis, a hot topic in modern organic chemistry. Additionally, the compound's solubility and stability under various conditions are frequently studied, as these factors are critical for its practical use in industrial and laboratory settings.

The pharmaceutical industry has shown keen interest in 3-(2-amino-5-methylpyridin-3-yl)butan-2-ol due to its potential as a bioactive scaffold. Recent studies have explored its incorporation into drug candidates targeting neurological disorders and inflammatory conditions. This aligns with the broader search trends in drug development and precision medicine, where users often look for novel compounds with therapeutic potential.

In summary, 3-(2-amino-5-methylpyridin-3-yl)butan-2-ol (CAS No. 2172080-68-9) is a promising compound with diverse applications in pharmaceutical research, material science, and catalysis. Its unique structural features and adaptability make it a valuable asset for scientists exploring new frontiers in chemistry and medicine. As research continues, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.